Cas no 4207-54-9 (5-chloro-2,2-dimethylpentanenitrile)

• Product Name: 5-chloro-2,2-dimethylpentanenitrile
• CAS No: 4207-54-9
• MF: C₇H₁₂ClN
• MW: 145.629880905151
• MDL: MFCD19232056
• CID: 330166
• PubChem ID: 264217
• Update Time: 2025-04-19

5-chloro-2,2-dimethylpentanenitrile Chemical and Physical Properties

Names and Identifiers

• Pentanenitrile,5-chloro-2,2-dimethyl-
• 5-chloro-2,2-dimethylpentanenitrile
• 5-chloro-2,2-dimethyl-pentanenitrile
• NSC99207
• MFCD19232056
• 5-chloro-2,2-dimethyl pentane nitrile
• NSC-99207
• 4207-54-9
• SCHEMBL5394629
• DTXSID30294995
• EN300-86793
• F78512
• AKOS006384026
• AGJFOWMZIAASOW-UHFFFAOYSA-N

• MDL： MFCD19232056
• Inchi： 1S/C7H12ClN/c1-7(2,6-9)4-3-5-8/h3-5H2,1-2H3
• InChI Key： AGJFOWMZIAASOW-UHFFFAOYSA-N
• SMILES： ClCCCC(C#N)(C)C

Computed Properties

• Exact Mass: 145.06596
• Monoisotopic Mass: 145.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 227.1±23.0 °C at 760 mmHg
• Flash Point: 77.4±14.6 °C
• PSA: 23.79
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

5-chloro-2,2-dimethylpentanenitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)